![molecular formula C11H17ClN2 B177406 4-Piperidinoaniline hydrochloride CAS No. 110475-33-7](/img/structure/B177406.png)
4-Piperidinoaniline hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Piperidinoaniline hydrochloride is a chemical compound with the CAS Number: 110475-33-7 and a molecular weight of 212.72 . It is used as an intermediate in the production of various drugs and organic compounds .
Molecular Structure Analysis
The molecular formula of this compound is C11H16N2.ClH . The average mass is 212.719 Da .Scientific Research Applications
Crystal and Molecular Structure Analysis
4-Piperidinoaniline hydrochloride, through studies on closely related compounds, plays a significant role in crystallography and molecular structure analysis. For instance, the crystal and molecular structure of 4-carboxypiperidinium chloride has been characterized using single crystal X-ray diffraction, revealing insights into its orthorhombic space group, protonated piperidine ring conformation, and hydrogen bonding interactions (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Pharmaceutical Building Block Diversification
Piperidines, including this compound, serve as vital pharmaceutical building blocks. An electrochemical method for the cyanation of secondary piperidines has been developed, enhancing the synthesis of unnatural amino acids and pharmaceutical intermediates without requiring N-H bond protection (Lennox et al., 2018).
Antiproliferative Studies
Research on derivatives of piperidine, such as 4-(piperidin-1-ylmethyl)-2-(thiophen-2-yl) quinolines, has shown significant antiproliferative effects against various human cancer cell lines. These studies provide a foundation for developing new anticancer agents (Harishkumar, Nd, & Santhosha, 2018).
Antibacterial Activity
The synthesis of piperidine-containing compounds has been explored for their potential antibacterial activity. Microwave-assisted synthesis of piperidine derivatives has shown promising antibacterial effects, highlighting their potential in developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Synthesis and Antimicrobial Activities
Novel compounds synthesized from piperidines, such as (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, have been investigated for their antimicrobial activities. These studies contribute to the search for new antimicrobial agents capable of combating resistant strains (Ovonramwen, Owolabi, & Oviawe, 2019).
Safety and Hazards
Future Directions
Piperidines, including 4-Piperidinoaniline hydrochloride, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-piperidino-piperidine, has been found to interact withLiver carboxylesterase 1 in humans . This enzyme plays a crucial role in the metabolism of various drugs and xenobiotics.
Mode of Action
It’s structurally similar compound, biperiden, is known to work as acompetitive antagonist of acetylcholine at cholinergic receptors in the corpus striatum, which helps restore the balance .
Biochemical Pathways
It’s structurally similar compound, 4-piperidone, is known to be involved in the synthesis of various tertiary propargylamines through a highly enantioselective, catalytic three-component coupling of aldehydes, alkynes, and 4-piperidone hydrochloride hydrate .
Result of Action
It’s structurally similar compound, 4-piperidone, is known to afford the corresponding tertiary propargylamines in useful yields .
Action Environment
It’s structurally similar compound, 4-piperidone, is known to undergo a selective cleavage of the piperidone protecting group using either ammonia/etoh or a polymer-supported scavenger amine .
Properties
IUPAC Name |
4-piperidin-1-ylaniline;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2.ClH/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13;/h4-7H,1-3,8-9,12H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYLYCYONEOJCCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6641-28-7 |
Source
|
Record name | NSC48825 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48825 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(piperidin-1-yl)aniline dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.